20R 13(17)-24R-Ethyl diacholestene

• Molecular Formula: C29H50
• Molecular Weight: 398.7 g/mol
• IUPAC Name: (5S,8R,9R,10S,14R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-5,14-dimethyl-2,3,4,6,7,8,9,10,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene
• InChI: InChI=1S/C29H50/c1-7-22(20(2)3)12-11-21(4)23-15-19-29(6)26(23)14-13-24-25-10-8-9-17-28(25,5)18-16-27(24)29/h20-22,24-25,27H,7-19H2,1-6H3/t21-,22-,24-,25+,27-,28+,29+/m1/s1
• InChI Key: LRFNERKVABUIAT-IJYQFJKISA-N
• Isomeric SMILES: CC[C@H](CC[C@@H](C)C1=C2CC[C@@H]3[C@@H]4CCCC[C@]4(CC[C@H]3[C@]2(CC1)C)C)C(C)C
• Canonical SMILES: CCC(CCC(C)C1=C2CCC3C4CCCCC4(CCC3C2(CC1)C)C)C(C)C

Description

20R 13(17)-24R-Ethyl diacholestene, systematically named (20R,24R)-24-ethyldiacholest-13(17)-ene, is a rearranged steroidal hydrocarbon classified as a diasterene. Its structure features a 13(17)-double bond and a 24R-ethyl substituent on the cholestane backbone, with the 20R stereochemical configuration at the C-20 position . This compound is primarily identified in geological and paleontological contexts, serving as a biomarker for organic matter maturity, redox conditions, and diagenetic processes .

Diasterenes like this compound are formed during the thermal alteration of sterols in sedimentary environments, where microbial activity and abiotic processes rearrange the sterol skeleton . Its identification relies on gas chromatography-mass spectrometry (GC-MS), with diagnostic ions at m/z 257 (for diasterenes) and m/z 271 (for methyl-substituted diasterenes) .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Stereochemical Differences

The compound is distinguished from related steranes and diasterenes by its ethyl substitution at C-24 and 20R configuration . Below is a comparison with key analogs:

Compound Name	Substituent(s)	C-20 Configuration	Molecular Weight	Key Identification (GC-MS)	Abundance in Geological Samples	References
(20R,24R)-24-Ethyldiacholest-13(17)-ene	24R-ethyl, Δ13(17)	20R	398.72	m/z 257, 271	Moderate (e.g., 120 peak area)
(20S,24R)-24-Ethyldiacholest-13(17)-ene	24R-ethyl, Δ13(17)	20S	398.72	m/z 257, 271	Trace (e.g., <10 peak area)
10α,Δ13(17)-24-Methyldiacholestene 20R	24-methyl, Δ13(17)	20R	384.69	m/z 257	High (e.g., 229 peak area)
13β,17α(H)-24-Ethyldiacholestane 20R	24R-ethyl, saturated	20R	400.74	m/z 217 (steranes)	High (e.g., 169–344 peak area)
5α,14α,17α(H)-24-Ethylcholestane 20R	24R-ethyl, regular sterane	20R	414.76	m/z 217	Dominant in mature samples

Key Observations:

• Ethyl vs. Methyl Substitution : The 24-ethyl group increases molecular weight and alters thermal stability compared to 24-methyldiacholestenes. Ethyl-substituted diasterenes are less abundant than methyl analogs in most samples, likely due to preferential microbial degradation of ethyl side chains .
• 20R vs. 20S Configuration : The 20R isomer is thermodynamically more stable and dominates in thermally mature samples, whereas the 20S isomer is rare and indicative of lower maturity .
• Diasterenes vs. Regular Steranes : Diasterenes (e.g., 20R-24-ethyldiacholestene) are more resistant to diagenetic alteration than regular steranes (e.g., 5α,14α,17α(H)-24-ethylcholestane), making them robust biomarkers for high-stress depositional environments .

Geochemical Significance and Research Findings

Abundance and Environmental Indicators:

• In the Lokpanta Oil Shale (Nigeria), 24-ethyldiasterenes were found in higher concentrations than regular steranes, suggesting intense microbial reworking under anoxic conditions .
• The Diasterane Index (ratio of diasteranes to regular steranes) correlates with redox conditions. High diasterane abundance, including 24-ethyldiacholestenes, signals hypersaline or sulfate-rich environments .

Stability and Maturity Trends:

• The 20R-24-ethyldiacholestene persists in samples with a vitrinite reflectance (Ro) >0.7%, whereas its 20S counterpart degrades rapidly. This mirrors trends in 24-methyldiacholestenes .
• In contrast, regular 24-ethylcholestanes (e.g., 5α,14α,17α(H)-20R) become dominant at higher maturities (Ro >1.0%), reflecting their stability in fully mature organic matter .